Cas no 1235074-81-3 (1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea)

• Product Name: 1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
• CAS No: 1235074-81-3
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6404162
• PubChem ID: 49715696
• Update Time: 2024-01-16

1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-(pyridin-2-yl)methyl-3-(thiophen-3-yl)methylurea
• 1-(4-butoxyphenyl)-3-[(pyridin-2-yl)methyl]-3-[(thiophen-3-yl)methyl]urea
• AKOS024522430
• SR-01000925479
• F5854-1134
• SR-01000925479-1
• VU0523888-1
• 3-(4-butoxyphenyl)-1-(pyridin-2-ylmethyl)-1-(thiophen-3-ylmethyl)urea
• 1235074-81-3

• Inchi： 1S/C22H25N3O2S/c1-2-3-13-27-21-9-7-19(8-10-21)24-22(26)25(15-18-11-14-28-17-18)16-20-6-4-5-12-23-20/h4-12,14,17H,2-3,13,15-16H2,1H3,(H,24,26)
• InChI Key： VSMPKAXDFCGFAX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NC1C=CC(=CC=1)OCCCC)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 395.167
• Monoisotopic Mass: 395.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas